Cas no 2680667-54-1 (methyl 3-{(benzyloxy)carbonylamino}-2-hydroxybenzoate)

• Product Name: methyl 3-{(benzyloxy)carbonylamino}-2-hydroxybenzoate
• CAS No: 2680667-54-1
• MF: C₁₆H₁₅NO₅
• MW: 301.294004678726
• CID: 5631893
• PubChem ID: 141228794
• Update Time: 2025-05-24

methyl 3-{(benzyloxy)carbonylamino}-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[(benzyloxy)carbonyl]amino}-2-hydroxybenzoate
• 2680667-54-1
• EN300-28290479
• methyl 3-{(benzyloxy)carbonylamino}-2-hydroxybenzoate

• Inchi： 1S/C16H15NO5/c1-21-15(19)12-8-5-9-13(14(12)18)17-16(20)22-10-11-6-3-2-4-7-11/h2-9,18H,10H2,1H3,(H,17,20)
• InChI Key： PBKTXIPTWIRQSL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C(=O)OC)C=1O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 301.09502258g/mol
• Monoisotopic Mass: 301.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 3-{(benzyloxy)carbonylamino}-2-hydroxybenzoate

Methyl 3-{(benzyloxy)carbonylamino}-2-hydroxybenzoate (CAS No. 2680667-54-1): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 3-{(benzyloxy)carbonylamino}-2-hydroxybenzoate, identified by its unique CAS number 2680667-54-1, is a compound of significant interest in the realms of chemical synthesis and pharmaceutical innovation. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug development and biochemical research. The presence of both hydroxyl and amide functional groups within its framework suggests a versatile reactivity that could be exploited in various synthetic pathways.

The molecular structure of methyl 3-{(benzyloxy)carbonylamino}-2-hydroxybenzoate encompasses a benzoate core substituted with a benzyloxy carbonylamino group at the third position and a hydroxyl group at the second position. This configuration imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The benzyloxy carbonylamino moiety, in particular, is known for its stability and compatibility with various coupling reactions, making it an attractive candidate for peptide synthesis and other organic transformations.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, many of which rely on sophisticated molecular architectures. Compounds like methyl 3-{(benzyloxy)carbonylamino}-2-hydroxybenzoate play a crucial role in this landscape by serving as building blocks for larger, more complex drug molecules. The ability to modify and functionalize such intermediates allows researchers to fine-tune the properties of their final products, leading to enhanced efficacy and reduced side effects.

One of the most compelling aspects of methyl 3-{(benzyloxy)carbonylamino}-2-hydroxybenzoate is its potential application in the synthesis of bioactive molecules. The hydroxyl group at the second position provides a site for further functionalization, enabling the attachment of various pharmacophores. This flexibility is particularly valuable in the development of drugs that target specific biological pathways. For instance, modifications to this compound could lead to novel inhibitors or activators of enzymes involved in metabolic disorders or inflammatory diseases.

Recent studies have highlighted the importance of hydroxylated benzoic acid derivatives in medicinal chemistry. These compounds are known for their diverse biological activities, ranging from anti-inflammatory to anticancer effects. The structural motif present in methyl 3-{(benzyloxy)carbonylamino}-2-hydroxybenzoate aligns well with this trend, suggesting that it may exhibit similar properties or serve as a precursor for molecules with enhanced therapeutic potential.

The synthesis of methyl 3-{(benzyloxy)carbonylamino}-2-hydroxybenzoate involves multi-step organic reactions that require precise control over reaction conditions. The benzyloxy carbonylamino group is typically introduced through peptide coupling reactions, where it acts as an amino protecting group. This strategy ensures that other reactive sites within the molecule remain accessible for further modifications. The hydroxyl group, on the other hand, can be engaged in various transformations, including etherification or esterification, depending on the desired outcome.

In terms of applications, methyl 3-{(benzyloxy)carbonylamino}-2-hydroxybenzoate has shown promise in preclinical studies as a precursor for drug candidates. Its structural features make it an excellent candidate for derivatization into molecules with improved solubility and bioavailability. Additionally, its stability under various reaction conditions makes it a reliable choice for large-scale synthesis.

The role of computational chemistry in optimizing synthetic routes for compounds like methyl 3-{(benzyloxy)carbonylamino}-2-hydroxybenzoate cannot be overstated. Advanced computational methods allow researchers to predict reaction outcomes and identify optimal conditions with remarkable accuracy. This approach not only accelerates the discovery process but also reduces experimental costs by minimizing trial-and-error experimentation.

In conclusion, methyl 3-{(benzyloxy)carbonylamino}-2-hydroxybenzoate (CAS No. 2680667-54-1) represents a fascinating compound with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an increasingly important role in advancing medical science.